Technical Synthesis Guide: 1,1,3,5,6-Pentachlorononafluorohexane
Technical Synthesis Guide: 1,1,3,5,6-Pentachlorononafluorohexane
This technical guide details the synthesis of 1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6), a specific oligomer derived from the telomerization of chlorotrifluoroethylene (CTFE).
[1]
CAS Registry Number: 307-26-6
Formula:
Executive Summary & Strategic Rationale
1,1,3,5,6-Pentachlorononafluorohexane is a critical halogenated telomer, primarily synthesized as a model compound for polychlorotrifluoroethylene (PCTFE) oligomers or as a specialized intermediate in the production of inert hydraulic fluids and lubricants.
Its synthesis is achieved through the free-radical telomerization of chlorotrifluoroethylene (CTFE) using 1,1,2-trichlorotrifluoroethane (CFC-113) as the telogen (chain transfer agent). This specific isomer represents the
Why this route?
-
Regioselectivity: The use of CFC-113 ensures the terminal groups match the 1,1-dichloro and 6-chloro-6,6-difluoro pattern required.
-
Scalability: This process is a modification of industrial CTFE oil production, allowing for scalable batch processing in standard high-pressure autoclaves.
-
Purity Control: By manipulating the Telogen-to-Monomer (
) ratio, the distribution can be shifted to favor the species, simplifying downstream fractional distillation.
Reaction Mechanism & Pathway
The synthesis follows a radical chain mechanism. The critical step is the selective abstraction of a chlorine atom from the
The Chemical Equation
Note: The product is chemically equivalent to 1,1,3,5,6-pentachlorononafluorohexane when numbered according to IUPAC priority rules.
Mechanistic Visualization (DOT)
Figure 1: Free-radical telomerization cycle showing the propagation from telogen activation to the n=2 adduct formation.
Experimental Protocol
Safety Warning: CTFE is flammable and can form explosive peroxides. The reaction involves high pressure.[1] Operations must be conducted in a blast-proof facility using a Hastelloy or Monel autoclave to resist HCl/HF corrosion.
Materials & Equipment
| Component | Specification | Role |
| Chlorotrifluoroethylene (CTFE) | >99.9%, Inhibitor-free | Monomer (Taxogen) |
| 1,1,2-Trichlorotrifluoroethane | CFC-113, Anhydrous | Telogen & Solvent |
| Di-tert-butyl peroxide (DTBP) | 98% Solution | Radical Initiator |
| Autoclave | 1L Hastelloy C-276 | High-pressure reactor |
| Vacuum Line | < 1 Torr | Deoxygenation |
Synthesis Procedure
Step 1: Reactor Preparation & Deoxygenation
-
Clean the autoclave meticulously to remove any transition metal contaminants (which can alter the reaction to a redox cycle).
-
Leak test the vessel with Nitrogen (
) at 20 bar. -
Evacuate the reactor to < 5 Torr to remove oxygen, which acts as a radical scavenger.
Step 2: Charging
-
Cool the autoclave to 0°C using an ice/glycol jacket.
-
Charge Telogen: Transfer 400 mL of CFC-113 (approx. 3.3 mol) into the reactor via vacuum suction.
-
Charge Initiator: Add Di-tert-butyl peroxide (DTBP) (1.5% w/w relative to monomer).
-
Charge Monomer: Condense CTFE gas (190 g, approx. 1.63 mol) into the reactor.
-
Critical Ratio: A Telogen:Monomer molar ratio of 2:1 is selected to maximize the yield of low molecular weight telomers (n=1 and n=2) and suppress the formation of heavy waxes (n>4).
-
Step 3: Telomerization Reaction
-
Seal the reactor and start agitation (500 RPM).
-
Heat the mixture to 140°C . This temperature is chosen to match the half-life of DTBP (approx. 10 hours at 125°C), ensuring a steady flux of radicals.
-
Pressure Profile: Pressure will rise initially (thermal expansion) to approx. 15-20 bar, then decay as CTFE is consumed.
-
Maintain reaction conditions for 8–12 hours or until pressure stabilizes (indicating monomer consumption).
Step 4: Recovery & Work-up
-
Cool the reactor to room temperature.
-
Vent unreacted CTFE monomer into a caustic scrubber (NaOH solution) to neutralize potential acid byproducts.
-
Drain the liquid reaction mixture (crude telomer). It will appear as a clear to pale-yellow liquid.
Purification & Isolation
The crude mixture contains unreacted CFC-113, the
Method: Fractional Distillation at Reduced Pressure.
-
Strip Solvent: Distill off excess CFC-113 at atmospheric pressure (BP: 47.6°C). Recover for reuse.
-
Fraction 1 (
): Reduce pressure to 100 mmHg. Collect the fraction boiling between 60–80°C. This is the byproduct. -
Fraction 2 (Target
): Reduce pressure to 20 mmHg. Collect the fraction boiling at 85–95°C (approx. 135-145°C at atm).-
Note: The 1,1,3,5,6-pentachlorononafluorohexane isomer concentrates in this cut.
-
-
Residue: The pot residue contains
oligomers (greases/waxes).
Data Summary: Physical Properties
| Property | Value |
| State | Clear, colorless liquid |
| Density | ~1.72 g/mL (at 25°C) |
| Boiling Point | 138–142°C (at 760 mmHg) |
| Refractive Index | |
| Solubility | Insoluble in water; Soluble in ethers, chloroform |
Analytical Validation (Self-Validating Protocol)
To confirm the identity of the synthesized compound as the 1,1,3,5,6-isomer, use the following spectroscopic markers.
Gas Chromatography - Mass Spectrometry (GC-MS)
-
Column: DB-5ms or equivalent non-polar capillary column.
-
Fragmentation Pattern:
-
Look for the loss of
( ). -
Diagnostic Peak: The presence of fragments corresponding to the terminal
group ( 101/103) and the internal units distinguishes it from linear perfluoro-chains. -
Absence of: Long
chains (characteristic of TFE telomers).
-
NMR Spectroscopy
The molecule is chiral and lacks symmetry, leading to complex coupling patterns.
-
-60 to -70 ppm:
(1F, triplet-like). -
-100 to -120 ppm: Internal
groups (AB patterns due to diastereotopic nature). -
-130 to -140 ppm:
centers. -
Validation: Integration ratio must be 1:2:1:2:1:2 (approximate, depending on resolution of overlapping multiplets) summing to 9 Fluorines.
References
-
Miller, W. T., et al. (1947). "Low Polymers of Chlorotrifluoroethylene." Industrial & Engineering Chemistry.
-
Daikin Industries. (1983). "Process for preparing telomers of chlorotrifluoroethylene." European Patent EP0093580B1.
-
National Center for Biotechnology Information. (2024). "1,1,3,5,6-Pentachlorononafluorohexane (Compound)." PubChem.
-
Chemical Book. (2024). "Product entry: 1,1,3,5,6-Pentachlorononafluorohexane."[2]
